Cas no 2034369-87-2 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2034369-87-2
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 5926695
• PubChem ID: 119105859
• Update Time: 2025-05-25

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-1,3-benzodioxole-5-carboxamide
• 2034369-87-2
• AKOS026699719
• F6562-9235
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C17H13N3O4/c21-17(11-3-4-13-15(8-11)24-10-23-13)20-9-12-16(19-6-5-18-12)14-2-1-7-22-14/h1-8H,9-10H2,(H,20,21)
• InChI Key： SWAJIDVSXHTTCP-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NCC3C(C4=CC=CO4)=NC=CN=3)=O)=CC1=2

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.5Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2034369-87-2)

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 2034369-87-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide incorporates several key pharmacophoric elements. The presence of a furan ring at the 3-position of the pyrazine moiety contributes to its potential bioactivity by introducing a polar and aromatic system. Additionally, the benzodioxole core, also known as oxetane, provides a rigid scaffold that can enhance binding affinity to biological targets. The amide functional group at the 5-position further extends its versatility in molecular design and interaction with biological systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of furan, pyrazine, and benzodioxole moieties in N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide positions it as a valuable scaffold for designing molecules with potential applications in various therapeutic areas. For instance, studies have shown that such structures can interact with enzymes and receptors in ways that may lead to novel pharmacological effects.

The synthesis of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the furan ring is typically achieved through nucleophilic substitution or condensation reactions, while the pyrazine moiety is often incorporated via cyclization or coupling reactions. The final step involves the formation of the amide bond, which can be accomplished using various coupling techniques such as Esterification followed by Hydrolysis or direct Amide coupling reagents.

The pharmacological potential of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide has been explored in several preclinical studies. These investigations have focused on its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and neurodegenerative diseases. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes, which could translate into therapeutic benefits for conditions such as arthritis or diabetes.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding properties of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide. By simulating its interactions with biological targets, researchers can gain insights into its potential mechanism of action and optimize its structure for improved efficacy. These computational approaches are particularly valuable in guiding experimental design and reducing the time and cost associated with traditional high-throughput screening methods.

In conclusion, N-{3-(furan-2-yl)-methyl}]-H,-benzodixole--carboxamide(CAS No. 2034369-87. is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.